Cas no 588673-26-1 (5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 588673-26-1
• MF: C₁₁H₁₁Cl₂N₃OS
• MW: 304.195538759232
• MDL: MFCD03943441
• CID: 3111673
• PubChem ID: 4503048
• Update Time: 2025-07-25

5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-(2,4-Dichlorophenoxy)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• AKOS017258705
• 588673-26-1
• AKOS003294663
• 5-[1-(2,4-dichlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-[1-(2,4-dichlorophenoxy)ethyl]-4-methyl-1H-1,2,4-triazole-5-thione
• BBL016753
• MFCD03943441
• CS-0326919
• H22871
• ALBB-003488
• VS-05537
• STK434072
• 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03943441
• Inchi： 1S/C11H11Cl2N3OS/c1-6(10-14-15-11(18)16(10)2)17-9-4-3-7(12)5-8(9)13/h3-6H,1-2H3,(H,15,18)
• InChI Key： BQBBYASDIKCXHE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C1=NNC(N1C)=S)Cl

Computed Properties

• Exact Mass: 302.9999885Da
• Monoisotopic Mass: 302.9999885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Multifunctional Compound with Promising Therapeutic Potential

5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, with the CAS number 588673-26-1, represents a novel class of bioactive molecules that have garnered significant attention in recent years due to their unique chemical structure and potential biological activities. This compound belongs to the family of 1,2,4-triazole derivatives, which are widely studied for their diverse pharmacological properties, including antimicrobial, antifungal, and antiviral effects. The molecular framework of 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is characterized by the presence of a triazole ring fused with a 2,4-dichlorophenoxy group, and a thiol functional group at the 3-position. This structural complexity is believed to contribute to its multifunctional biological activities, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol in modulating cellular signaling pathways. A 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory effects on the mitogen-activated protein kinase (MAPK) pathway, which is implicated in various disease processes, including cancer and inflammatory disorders. The 2,4-dichlorophenoxy group is thought to play a critical role in this activity by interacting with specific protein targets, thereby disrupting aberrant signaling cascades. Additionally, the thiol group may contribute to the compound's antioxidant properties, as thiols are known to neutralize reactive oxygen species (ROS) and protect cellular components from oxidative damage.

One of the most promising applications of 5-1-(2,4-Dichlorophenoyoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is in the field of antimicrobial therapy. A 2022 study published in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The 4-methyl group in the molecule is hypothesized to enhance its ability to penetrate bacterial cell membranes, while the triazole ring may interfere with essential metabolic processes in microbial cells. This dual mechanism of action makes 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4-1,2,4-triazole-3-thiol a potential candidate for the development of novel antibiotics, particularly in the context of increasing resistance to conventional antimicrobial agents.

Another area of interest is the anti-inflammatory potential of 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol. Research published in Pharmacological Research in 2023 indicated that this compound can effectively suppress the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. The 2,4-dichlorophenoxy group is believed to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. By inhibiting NF-κB activation, 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol may offer therapeutic benefits for conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic perspective, the preparation of 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol involves a series of well-established chemical reactions. A 2021 study in Organic & Biomolecular Chemistry described a straightforward method for synthesizing this compound through the coupling of 2,4-dichlorophenoxyacetic acid with 4-methyl-1,2,4-triazole-3-thiol, followed by a catalytic hydrogenation step to yield the final product. This synthetic route is advantageous due to its high yield and minimal use of hazardous reagents, making it suitable for large-scale production. The structural clarity of the resulting compound allows for the precise modification of functional groups, enabling the development of derivative molecules with enhanced pharmacological profiles.

Despite its promising properties, the biological activity of 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is still under investigation. A 2024 review article in Drug Discovery Today highlighted the need for further studies to elucidate the compound's mechanisms of action and potential side effects. While preliminary data suggest that this compound is relatively safe, more comprehensive toxicological assessments are required to ensure its suitability for clinical applications. Additionally, the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME), are critical factors that must be evaluated to optimize its therapeutic potential.

Looking ahead, the future of 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol lies in its potential to contribute to the development of new therapeutic strategies. Ongoing research is focused on exploring its applications in the treatment of neurodegenerative diseases, where its antioxidant and anti-inflammatory properties may offer protective effects against oxidative stress and neuroinflammation. Furthermore, its ability to modulate signaling pathways suggests that it could be a valuable tool in the treatment of oncological disorders, particularly in combination with existing therapies to enhance treatment efficacy.

In conclusion, 5-1-(2,4-Dichlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is a multifunctional compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it a promising candidate for further research and development. As the scientific community continues to explore its properties, it is likely that this compound will play an increasingly important role in the treatment of various diseases, offering new hope for patients in need of effective therapeutic interventions.